Cas no 2737205-89-7 (6-Methylimidazo[1,2-a]pyridine-3-carbohydrazide)

• Product Name: 6-Methylimidazo[1,2-a]pyridine-3-carbohydrazide
• CAS No: 2737205-89-7
• MF: C₉H₁₀N₄O
• MW: 190.201900959015
• CID: 6795309
• PubChem ID: 162421002
• Update Time: 2025-11-06

6-Methylimidazo[1,2-a]pyridine-3-carbohydrazide Chemical and Physical Properties

Names and Identifiers

• 6-Methyl-imidazo[1,2-a]pyridine-3-carboxylic acid hydrazide
• 2737205-89-7
• 6-methylimidazo[1,2-a]pyridine-3-carbohydrazide
• MFCD34168934
• 6-Methyl-imidazo[1,2-a]pyridine-3-carboxylic acid hydrazide, 95%
• 6-Methylimidazo[1,2-a]pyridine-3-carbohydrazide

• Inchi： 1S/C9H10N4O/c1-6-2-3-8-11-4-7(9(14)12-10)13(8)5-6/h2-5H,10H2,1H3,(H,12,14)
• InChI Key： NZPQLHXIHJIYHY-UHFFFAOYSA-N
• SMILES： O=C(C1=CN=C2C=CC(C)=CN21)NN

Computed Properties

• Exact Mass: 190.08546096g/mol
• Monoisotopic Mass: 190.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 72.4Ų

Additional information on 6-Methylimidazo[1,2-a]pyridine-3-carbohydrazide

Recent Advances in the Study of 6-Methylimidazo[1,2-a]pyridine-3-carbohydrazide (CAS: 2737205-89-7)

The compound 6-Methylimidazo[1,2-a]pyridine-3-carbohydrazide (CAS: 2737205-89-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic carbohydrazide derivative is part of the imidazo[1,2-a]pyridine family, a scaffold known for its diverse pharmacological activities, including antimicrobial, anticancer, and anti-inflammatory properties. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological efficacy in various disease models.

One of the key areas of research has been the synthesis and structural modification of 6-Methylimidazo[1,2-a]pyridine-3-carbohydrazide to enhance its bioactivity and pharmacokinetic properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated an efficient multi-step synthesis route for this compound, starting from commercially available 2-amino-5-methylpyridine. The researchers employed a condensation reaction followed by hydrazide formation, achieving a high yield of the target molecule. The study also highlighted the importance of the methyl group at the 6-position in stabilizing the molecular conformation and improving binding affinity to target proteins.

In terms of biological activity, recent in vitro and in vivo studies have revealed promising results. A 2024 study in Bioorganic & Medicinal Chemistry Letters investigated the antimicrobial potential of 6-Methylimidazo[1,2-a]pyridine-3-carbohydrazide against drug-resistant bacterial strains. The compound exhibited significant inhibitory effects on Staphylococcus aureus and Escherichia coli, with minimum inhibitory concentrations (MICs) comparable to standard antibiotics. Molecular docking studies suggested that the carbohydrazide moiety plays a critical role in binding to bacterial DNA gyrase, thereby disrupting DNA replication.

Another groundbreaking study, published in the European Journal of Medicinal Chemistry (2023), explored the anticancer properties of this compound. Using a panel of cancer cell lines, researchers found that 6-Methylimidazo[1,2-a]pyridine-3-carbohydrazide induced apoptosis in breast cancer cells (MCF-7) through the activation of caspase-3 and -9 pathways. The study also identified potential synergies with existing chemotherapeutic agents, suggesting its utility in combination therapies. Further mechanistic studies are underway to elucidate its role in modulating key oncogenic signaling pathways.

Despite these promising findings, challenges remain in the clinical translation of 6-Methylimidazo[1,2-a]pyridine-3-carbohydrazide. Pharmacokinetic studies have indicated moderate bioavailability and rapid metabolism, necessitating further structural optimization. Researchers are currently exploring prodrug strategies and nanoparticle-based delivery systems to overcome these limitations. Additionally, toxicological assessments are being conducted to ensure safety profiles suitable for human trials.

In conclusion, 6-Methylimidazo[1,2-a]pyridine-3-carbohydrazide (CAS: 2737205-89-7) represents a versatile scaffold with significant potential in drug discovery. Its dual antimicrobial and anticancer activities, coupled with its synthetic accessibility, make it a compelling candidate for further development. Future research should focus on addressing pharmacokinetic challenges and expanding its therapeutic applications through targeted modifications and combination therapies.